N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-(2-methoxyethoxy)-N-(2-prop-2-enoxyphenyl)benzamide
• InChI: InChI=1S/C19H21NO4/c1-3-12-24-18-7-5-4-6-17(18)20-19(21)15-8-10-16(11-9-15)23-14-13-22-2/h3-11H,1,12-14H2,2H3,(H,20,21)
• InChI Key: RYEZQTBVKIEINT-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OCC=C

Description

N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide, also known as A-887826, is a chemical compound that belongs to the family of benzamides. This compound has shown promising results in scientific research, particularly in the field of pain management.

Mechanism of Action

N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide works by blocking the T-type calcium channel, which is involved in the transmission of pain signals. This channel is found in the peripheral and central nervous systems and is involved in the initiation and maintenance of chronic pain. By blocking this channel, N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide can reduce the transmission of pain signals and alleviate pain.
Biochemical and Physiological Effects
N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide has been shown to have analgesic effects in animal models of neuropathic pain. It has also been shown to reduce inflammation and improve motor function in animal models of multiple sclerosis. N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide has a half-life of approximately 2.5 hours and is metabolized primarily by the liver.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide is its potency and selectivity for the T-type calcium channel. This makes it a useful tool for studying the role of this channel in pain transmission. However, one limitation of N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide is its short half-life, which can make it difficult to maintain consistent blood levels in animal models.

Future Directions

There are several potential future directions for research on N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide. One area of interest is the development of more potent and selective T-type calcium channel blockers. Another area of interest is the use of N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide in combination with other pain medications to improve pain management. Additionally, further research is needed to determine the long-term safety and efficacy of N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide in humans.
Conclusion
N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide, or N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide, is a promising compound for the management of pain. Its potent and selective blocking of the T-type calcium channel makes it a useful tool for studying the role of this channel in pain transmission. Further research is needed to determine its long-term safety and efficacy in humans and to explore its potential use in combination with other pain medications.

Synthesis Methods

The synthesis of N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide involves several steps, including the reaction of 2-allyloxyaniline with 4-(2-methoxyethoxy)benzoic acid, followed by the addition of thionyl chloride and N,N-dimethylformamide. The resulting product is then treated with sodium hydroxide and acetic anhydride to produce N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide in high yield.

Scientific Research Applications

N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide has been extensively studied for its potential use in pain management. It has been shown to be a potent and selective blocker of the T-type calcium channel, which is involved in the transmission of pain signals. N-[2-(allyloxy)phenyl]-4-(2-methoxyethoxy)benzamide has also been shown to have analgesic effects in animal models of neuropathic pain.